Cas no 2172126-53-1 (methyl 2-{(5-ethylfuran-2-yl)methylsulfanyl}propanoate)

• Product Name: methyl 2-{(5-ethylfuran-2-yl)methylsulfanyl}propanoate
• CAS No: 2172126-53-1
• MF: C₁₁H₁₆O₃S
• MW: 228.307942390442
• CID: 5777776
• PubChem ID: 165958383
• Update Time: 2025-06-18

methyl 2-{(5-ethylfuran-2-yl)methylsulfanyl}propanoate Chemical and Physical Properties

Names and Identifiers

• 2172126-53-1
• methyl 2-{[(5-ethylfuran-2-yl)methyl]sulfanyl}propanoate
• EN300-1290257
• methyl 2-{(5-ethylfuran-2-yl)methylsulfanyl}propanoate

• Inchi： 1S/C11H16O3S/c1-4-9-5-6-10(14-9)7-15-8(2)11(12)13-3/h5-6,8H,4,7H2,1-3H3
• InChI Key： PWDMJUWZGAPTRJ-UHFFFAOYSA-N
• SMILES： S(C(C(=O)OC)C)CC1=CC=C(CC)O1

Computed Properties

• Exact Mass: 228.08201554g/mol
• Monoisotopic Mass: 228.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.7Ų

Additional information on methyl 2-{(5-ethylfuran-2-yl)methylsulfanyl}propanoate

Methyl 2-{(5-ethylfuran-2-yl)methylsulfanyl}propanoate: An Emerging Compound in Pharmaceutical Research

Methyl 2-{(5-ethylfuran-2-yl)methylsulfanyl}propanoate (CAS No. 2172126-53-1) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its methyl ester group and 5-ethylfuran-2-yl substituent, exhibits a range of biological activities that make it a promising candidate for further investigation.

The chemical structure of methyl 2-{(5-ethylfuran-2-yl)methylsulfanyl}propanoate is particularly noteworthy. The presence of the methyl ester group at the carboxylic acid position and the 5-ethylfuran-2-yl moiety attached to the sulfur atom imparts specific properties that influence its reactivity and biological activity. The furan ring, a five-membered heterocyclic compound, is known for its stability and ability to participate in various chemical reactions, making it a valuable component in drug design.

Recent studies have highlighted the potential of methyl 2-{(5-ethylfuran-2-yl)methylsulfanyl}propanoate in several therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. In vitro studies have shown that this compound possesses significant anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that methyl 2-{(5-ethylfuran-2-yl)methylsulfanyl}propanoate could be a valuable addition to the arsenal of anti-inflammatory drugs currently available.

Beyond its anti-inflammatory effects, methyl 2-{(5-ethylfuran-2-yl)methylsulfanyl}propanoate has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism behind this activity is thought to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are often dysregulated in cancer cells. These findings suggest that methyl 2-{(5-ethylfuran-2-yl)methylsulfanyl}propanoate could be developed as a potential anticancer agent.

In addition to its therapeutic potential, the synthesis and production of methyl 2-{(5-ethylfuran-2-yl)methylsulfanyl}propanoate have been optimized to ensure high yield and purity. Various synthetic routes have been explored, with one of the most efficient methods involving the reaction of 5-ethylfurfuryl bromide with thiourea followed by alkylation with methyl 2-bromopropanoate. This approach not only simplifies the synthesis process but also reduces the cost and environmental impact associated with large-scale production.

The safety profile of methyl 2-{(5-ethyifuran-2-yllmethylsulfanyl)propanoate has also been extensively evaluated. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic doses, making it suitable for further clinical development. However, as with any new drug candidate, ongoing research is necessary to fully understand its safety and efficacy profiles.

In conclusion, methyl 2-{(5-ethyifuran-2-yllmethylsulfanyl)propanoate (CAS No. 2172126-53-1) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and biological activities make it an attractive target for further research and development in the pharmaceutical industry. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and potential clinical uses.